1-(4-biphenylylcarbonyl)-N-(3,4-dimethoxyphenyl)-4-piperidinecarboxamide
Overview
Description
1-(4-biphenylylcarbonyl)-N-(3,4-dimethoxyphenyl)-4-piperidinecarboxamide, also known as BMS-986165, is a small molecule drug that has been developed for the treatment of autoimmune disorders. It belongs to the class of orally available, selective tyrosine kinase 2 (TYK2) inhibitors.
Mechanism of Action
TYK2 is a member of the JAK family of protein tyrosine kinases, which are involved in the signaling pathways of a variety of cytokines and growth factors. 1-(4-biphenylylcarbonyl)-N-(3,4-dimethoxyphenyl)-4-piperidinecarboxamide selectively inhibits TYK2, which in turn inhibits the JAK-STAT signaling pathway, leading to a reduction in the production of pro-inflammatory cytokines.
Biochemical and Physiological Effects:
1-(4-biphenylylcarbonyl)-N-(3,4-dimethoxyphenyl)-4-piperidinecarboxamide has been shown to have potent anti-inflammatory effects in preclinical models of autoimmune diseases. It has been shown to reduce the production of pro-inflammatory cytokines such as IL-12, IL-23, and IFN-γ. In addition, it has been shown to reduce the infiltration of immune cells into inflamed tissues.
Advantages and Limitations for Lab Experiments
1-(4-biphenylylcarbonyl)-N-(3,4-dimethoxyphenyl)-4-piperidinecarboxamide has several advantages as a tool compound for studying the JAK-STAT signaling pathway. It is highly selective for TYK2, which makes it a valuable tool for investigating the specific role of TYK2 in immune regulation. However, its potency and selectivity may also limit its use in certain experimental settings.
Future Directions
There are several potential future directions for the development of 1-(4-biphenylylcarbonyl)-N-(3,4-dimethoxyphenyl)-4-piperidinecarboxamide and other TYK2 inhibitors. One potential application is in the treatment of autoimmune diseases such as psoriasis, inflammatory bowel disease, and lupus. Another potential application is in the treatment of certain types of cancer, where the JAK-STAT signaling pathway is dysregulated. Additionally, further research is needed to elucidate the specific role of TYK2 in immune regulation and to identify potential biomarkers for patient selection and monitoring.
Scientific Research Applications
1-(4-biphenylylcarbonyl)-N-(3,4-dimethoxyphenyl)-4-piperidinecarboxamide has been extensively studied for its potential use in the treatment of autoimmune disorders such as psoriasis, inflammatory bowel disease, and lupus. It has been shown to selectively inhibit TYK2, a key enzyme in the JAK-STAT signaling pathway, which is involved in the regulation of immune response.
properties
IUPAC Name |
N-(3,4-dimethoxyphenyl)-1-(4-phenylbenzoyl)piperidine-4-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C27H28N2O4/c1-32-24-13-12-23(18-25(24)33-2)28-26(30)21-14-16-29(17-15-21)27(31)22-10-8-20(9-11-22)19-6-4-3-5-7-19/h3-13,18,21H,14-17H2,1-2H3,(H,28,30) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GPVBAZFMBAKVSI-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)NC(=O)C2CCN(CC2)C(=O)C3=CC=C(C=C3)C4=CC=CC=C4)OC |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C27H28N2O4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
444.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(3,4-dimethoxyphenyl)-1-(4-phenylbenzoyl)piperidine-4-carboxamide | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-[(2-chlorobenzoyl)amino]-4-(3,4-dimethoxyphenyl)-3-thiophenecarboxylic acid](/img/structure/B3447755.png)
![ethyl 4-(3,4-dimethoxyphenyl)-2-[(2-methoxybenzoyl)amino]-3-thiophenecarboxylate](/img/structure/B3447761.png)
![2-{[3-acetyl-1-(4-methoxyphenyl)-2-methyl-1H-indol-5-yl]oxy}acetamide](/img/structure/B3447767.png)
![ethyl 5-acetyl-2-[(4-methoxybenzoyl)amino]-4-methyl-3-thiophenecarboxylate](/img/structure/B3447768.png)
![methyl 2-[(1,3-benzodioxol-5-ylcarbonyl)amino]-4,5-dimethoxybenzoate](/img/structure/B3447790.png)
![2-[(1-allyl-6-amino-4-oxo-1,4-dihydro-2-pyrimidinyl)thio]-N-(4-chlorophenyl)acetamide](/img/structure/B3447791.png)
![2-{[5-(acetylamino)-4-hydroxy-6-oxo-1,6-dihydro-2-pyrimidinyl]thio}-N-(4-chlorophenyl)acetamide](/img/structure/B3447799.png)
![N-(2-fluorophenyl)-2-[(4-oxo-1,4,5,6,7,8-hexahydro[1]benzothieno[2,3-d]pyrimidin-2-yl)thio]acetamide](/img/structure/B3447807.png)
![2-(3,4-dimethoxyphenyl)-N-{[4-(4-methoxyphenyl)tetrahydro-2H-pyran-4-yl]methyl}acetamide](/img/structure/B3447824.png)
![ethyl 3-[({[4-ethyl-5-(2-furyl)-4H-1,2,4-triazol-3-yl]thio}acetyl)amino]benzoate](/img/structure/B3447830.png)
![1-(4-biphenylylcarbonyl)-N-[2-(1-cyclohexen-1-yl)ethyl]-4-piperidinecarboxamide](/img/structure/B3447845.png)